1-(2-Fluorophenyl)-3-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)urea
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Description
1-(2-Fluorophenyl)-3-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)urea is a useful research compound. Its molecular formula is C19H23FN2O2S and its molecular weight is 362.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Research on compounds structurally related to "1-(2-Fluorophenyl)-3-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)urea" primarily involves their synthesis and structural characterization. For instance, the synthesis of trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists involves optimizing the in vitro potency by modifying various molecular fragments, showcasing the compound's potential in neuropharmacology (Fotsch et al., 2001). Similarly, studies on the synthesis of flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas as novel acetylcholinesterase inhibitors demonstrate efforts to optimize spacer length for enhanced inhibitory activities, indicating potential applications in treating neurological disorders (Vidaluc et al., 1995).
Biological Activities and Applications
Several studies focus on the biological activities of urea derivatives, suggesting potential therapeutic applications. For example, a novel fluorescent sensor based on a urea derivative exhibits selective and sensitive fluorescent probe characteristics for recognition of Al3+, with potential applications in biological imaging and metal ion detection (Wang et al., 2017). Additionally, research on the antifungal activity of 1,3,4-oxadiazolo[3,2-a]-s-triazine-5, 7-diones and their derivatives, including those with a fluorophenyl urea component, highlights their potential in developing new antifungal agents (Mishra et al., 2000).
Molecular Imaging and Pharmacokinetics
Research into the formation of fluorine-18 labeled diaryl ureas as molecular imaging agents for angiogenesis underscores the role of urea derivatives in developing diagnostic tools for cancer and other diseases characterized by angiogenic processes (Ilovich et al., 2008).
Novel Therapeutic Agents
Investigations into the pharmacokinetics and metabolism of selective androgen receptor modulators, including those with urea components, provide insights into the development of new drugs for androgen-dependent diseases, showcasing the therapeutic potential of urea derivatives in modulating receptor activity (Wu et al., 2006).
Properties
IUPAC Name |
1-(2-fluorophenyl)-3-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O2S/c1-13(23)16-8-9-17(25-16)19(10-4-5-11-19)12-21-18(24)22-15-7-3-2-6-14(15)20/h2-3,6-9,13,23H,4-5,10-12H2,1H3,(H2,21,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHYKKFHTBFVAHY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)NC3=CC=CC=C3F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.